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Compound of Interest

Compound Name: Californium-252

Cat. No.: B1213163

For researchers, scientists, and drug development professionals utilizing the potent neutron-
emitting properties of Californium-252 (Cf-252), ensuring its safe and compliant disposal is a
critical final step in its lifecycle. This guide provides essential, immediate safety and logistical
information, outlining the operational plan for the proper disposal of depleted Cf-252 sealed
sources, in line with regulatory requirements and best practices. Adherence to these
procedures is paramount for the safety of personnel and the environment.

The primary and most recommended method for the disposal of a depleted Cf-252 sealed
source is to return it to the manufacturer. Many suppliers offer take-back programs, often
providing disposal services free of charge, with the user only bearing the cost of shipping.[1][2]
[3] This approach ensures that the source is handled by experts in radioactive materials
management and follows a cradle-to-grave stewardship model.[4][5]

In the United States, the transportation of radioactive materials is strictly regulated by the
Department of Transportation (DOT) and the Nuclear Regulatory Commission (NRC).[6][7] For
international shipments, guidelines from the International Atomic Energy Agency (IAEA) also
apply.[2][5] It is the responsibility of the shipping institution to ensure all legal requirements are
met, including proper packaging, labeling, and documentation.

Quantitative Data for Californium-252 Disposal

Understanding the radiological properties of Cf-252 is fundamental to its safe handling and
disposal. The following table summarizes key quantitative data for this isotope.
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Property Value Unit
Half-life 2.645 years
Primary Decay Mode Alpha Decay (96.9%)

Secondary Decay Mode Spontaneous Fission (3.1%)

neutrons per second per

Neutron Emission Rate 2.314 x 10”6 )
microgram
Average Neutron Energy 2.1 MeV
Specific Activity 1.986 x 10713 Ba/g
Dose Rate at 1 meter ~0.024 mSv/hr per microgram

Operational Plan: Step-by-Step Disposal Procedures

The following is a detailed, step-by-step guide for the disposal of a Californium-252 sealed
source by returning it to the manufacturer.

Phase 1: Pre-Shipment Preparations

o Contact the Manufacturer: Initiate the process by contacting the original manufacturer of the
Cf-252 source. Inform them of your intent to return a depleted source for disposal.

e Obtain a Return Authorization (RA): The manufacturer will provide a Return Authorization
(RA) number and specific instructions. Do not ship any radioactive material without this
authorization. The RAis crucial for the manufacturer to track and expect the incoming
shipment.

 Verify Licensing: Ensure your institution possesses a valid Radioactive Materials (RAM)
license, issued by the NRC or a state agency, which authorizes the handling and shipping of
radioactive materials.[8]

o Prepare Shipping Documentation:

o Shipper's Declaration for Dangerous Goods: This is a critical document that details the
nature of the hazardous material being shipped. It must be filled out accurately and
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completely.

o BiIll of Lading: This document is issued by the carrier and details the shipment's contents,
origin, and destination.

o Emergency Response Information: This must accompany the shipment and provide
immediate guidance in case of an incident.[9]

Phase 2: Packaging the Source

e Acquire a Type A Shipping Container: Depleted Cf-252 sources must be shipped in a
certified Type A container.[7][8] These containers are designed to withstand normal
transportation conditions. The manufacturer may provide one, or one can be procured from a
certified vendor.

e Source Placement: Carefully place the sealed Cf-252 source into the inner containment of
the Type A package. Use appropriate remote handling tools to minimize radiation exposure.

e Secure the Source: Ensure the source is securely positioned within the container to prevent
movement during transit. Use the packaging materials provided with the container.

o Seal the Container: Close and seal the Type A container according to the manufacturer's
instructions. Many containers have a feature that, when intact, provides evidence that the
package has not been opened.[1]

Phase 3: Labeling and Final Checks

o Labeling the Package: The exterior of the package must be correctly labeled in accordance
with DOT regulations. This includes:

[¢]

Proper Shipping Name: "Radioactive Material, Type A package, UN2915"

UN Identification Number: UN2915

[e]

[e]

Hazard Class: 7 (Radioactive)

o

"Radioactive" labels (White-I, Yellow-Il, or Yellow-Ill, depending on the radiation level).
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o The name and address of the shipper and consignee.

o Perform a Radiation Survey: Before shipping, a radiation survey of the exterior of the
package is mandatory. This must be performed by a qualified individual.

Experimental Protocol: Radiation Survey of
Shipping Package

This protocol outlines the steps to measure the radiation levels of the prepared Type A package
containing the Cf-252 source.

Objective: To ensure the external radiation levels of the shipping container are within the legal
limits set by the DOT.

Materials:

» Calibrated radiation survey meter capable of measuring neutron and gamma radiation (e.g.,
a Geiger-Muller counter for gamma and a neutron-sensitive detector).

o The sealed Type A package containing the Cf-252 source.
e Survey logbook or form.
Methodology:

¢ Instrument Check: Before use, perform an operational check of the survey meter, including a
battery check and a source check with a known small radioactive source to ensure it is
functioning correctly.

e Background Measurement: In an area away from the shipping package and other radiation
sources, take a background radiation measurement. Record this value in the survey log.

e Surface Measurements:

o Measure the radiation dose rate at multiple points on all six surfaces of the Type A
package.

o Record the maximum reading for each surface.
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o The dose rate at any point on the external surface of the package must not exceed 2
mSv/hr (200 mrem/hr).[10][11]

o Transport Index (TI) Measurement:

o Measure the radiation dose rate at a distance of 1 meter from all six surfaces of the
package.

o The highest value recorded is the Transport Index (TI).

o The TI determines which radioactive label (White-I, Yellow-II, or Yellow-11l) must be affixed
to the package.

e Wipe Test:

o Perform a wipe test on the external surfaces of the package to check for removable
contamination.

o Wipe an area of approximately 300 cm? with a filter paper or cotton swab.
o Analyze the wipe with a suitable detector.
o The removable contamination must be below the regulatory limits.

o Documentation: Record all measurements, including the background reading, surface dose
rates, Transport Index, and wipe test results, in the survey log. This documentation must be
retained.

Phase 4: Shipping

» Arrange for a Licensed Carrier: Use a carrier that is licensed to transport radioactive
materials.

» Finalize Paperwork: Ensure all shipping documents are complete and accurate and are
provided to the carrier.

o Shipment: The carrier will then transport the package to the manufacturer.
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o Confirmation: The manufacturer will notify you upon safe receipt of the source.

Logical Workflow for Californium-252 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of a Californium-252 source.
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Caption: Workflow for the disposal of a Californium-252 sealed source.
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Emergency Procedures

In the unlikely event of a damaged or leaking source, immediately evacuate the area, secure it
to prevent entry, and contact your institution's Radiation Safety Officer (RSO) and emergency
services.[12][13] Do not attempt to handle a compromised source without expert assistance.

By following these detailed procedures, research and development professionals can ensure
the safe, compliant, and responsible disposal of Californium-252 sources, upholding the
highest standards of laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213163#californium-252-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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